2-chloro-N-[3-chloro-4-(4-methylpiperidin-1-yl)phenyl]acetamide

• IUPAC Name: 2-chloro-N-[3-chloro-4-(4-methylpiperidin-1-yl)phenyl]acetamide
• InChI: InChI=1S/C14H18Cl2N2O/c1-10-4-6-18(7-5-10)13-3-2-11(8-12(13)16)17-14(19)9-15/h2-3,8,10H,4-7,9H2,1H3,(H,17,19)
• InChI Key: WAHIZTOPRMGQPE-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1)C2=C(C=C(C=C2)NC(=O)CCl)Cl
• Molecular Formula: C14H18Cl2N2O
• Molecular Weight: 301.2 g/mol

Description

2-chloro-N-[3-chloro-4-(4-methylpiperidin-1-yl)phenyl]acetamide is a chemical compound that belongs to the class of amides. It is used in scientific research for its potential therapeutic applications.

Mechanism of Action

The exact mechanism of action of 2-chloro-N-[3-chloro-4-(4-methylpiperidin-1-yl)phenyl]acetamide is not fully understood. However, it is believed to act by modulating the activity of certain neurotransmitters in the brain, such as dopamine, serotonin, and glutamate. It may also interact with ion channels and receptors in the brain.
Biochemical and Physiological Effects:
2-chloro-N-[3-chloro-4-(4-methylpiperidin-1-yl)phenyl]acetamide has been shown to have various biochemical and physiological effects. It has been found to increase the levels of certain neurotransmitters in the brain, such as dopamine and serotonin. It has also been shown to have anticonvulsant effects by reducing the activity of certain ion channels in the brain. In addition, it has been found to inhibit the growth of cancer cells by inducing apoptosis.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-chloro-N-[3-chloro-4-(4-methylpiperidin-1-yl)phenyl]acetamide in lab experiments is its potential therapeutic applications in various fields. It can be used to study the mechanisms of certain neurological and psychiatric disorders, as well as cancer. However, one of the limitations is that its exact mechanism of action is not fully understood, which makes it difficult to interpret its effects in experiments.

Future Directions

There are several future directions for the study of 2-chloro-N-[3-chloro-4-(4-methylpiperidin-1-yl)phenyl]acetamide. One direction is to further investigate its potential therapeutic applications in various fields, such as neurology, psychiatry, and oncology. Another direction is to study its mechanism of action in more detail, which may lead to the development of more effective therapeutic agents. Additionally, it may be useful to investigate its effects on other neurotransmitters and ion channels in the brain to gain a better understanding of its overall effects.

Synthesis Methods

The synthesis of 2-chloro-N-[3-chloro-4-(4-methylpiperidin-1-yl)phenyl]acetamide involves the reaction of 3-chloro-4-(4-methylpiperidin-1-yl)aniline with chloroacetyl chloride in the presence of a base such as triethylamine. The reaction takes place under reflux conditions, and the product is obtained after purification by column chromatography.

Scientific Research Applications

2-chloro-N-[3-chloro-4-(4-methylpiperidin-1-yl)phenyl]acetamide has been studied for its potential therapeutic applications in various fields such as neurology, psychiatry, and oncology. It has been found to exhibit antipsychotic, anticonvulsant, and anticancer activities.